Cas no 328018-02-6 (N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 328018-02-6
• MF: C₁₇H₁₈N₄O₂S₂
• MW: 374.480420589447
• CID: 5996552
• PubChem ID: 1276153
• Update Time: 2025-08-04

N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide
• Acetamide, 2-[(3,4-dihydro-3,5,6-trimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3-pyridinylmethyl)-
• N-(3-Pyridylmethyl)-2-(3,5,6-trimethyl-4-oxo(3-hydrothiopheno[2,3-d]pyrimidin-2-ylthio))acetamide
• N-(pyridin-3-ylmethyl)-2-((3,5,6-trimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
• Z56817998
• N-(pyridin-3-ylmethyl)-2-(3,5,6-trimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• F1020-0002
• N-[(pyridin-3-yl)methyl]-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide
• 328018-02-6
• AB00673047-01
• SR-01000240928
• SR-01000240928-1
• AKOS001022130

• Inchi： 1S/C17H18N4O2S2/c1-10-11(2)25-15-14(10)16(23)21(3)17(20-15)24-9-13(22)19-8-12-5-4-6-18-7-12/h4-7H,8-9H2,1-3H3,(H,19,22)
• InChI Key： ZPBPEZYENWJHCF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)CSC1N(C)C(=O)C2C(C)=C(C)SC=2N=1

Computed Properties

• Exact Mass: 374.08711818g/mol
• Monoisotopic Mass: 374.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Additional information on N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide, identified by its CAS number 328018-02-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique structural features, including a pyridine moiety and a thieno[2,3-d]pyrimidine core, suggest promising interactions with biological targets, making it a valuable candidate for further investigation.

The significance of this compound is underscored by its potential role in modulating biological pathways relevant to various diseases. The presence of a sulfanyl group and an acetamide moiety enhances its binding affinity to specific protein targets, which is a critical factor in drug design. Recent advancements in computational chemistry have enabled the prediction of its binding interactions with high precision, facilitating the design of more effective derivatives.

In the context of current research, N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide) has been explored for its potential in addressing unmet medical needs. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The structural motif shared with known bioactive molecules suggests that it may serve as a scaffold for developing next-generation drugs with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The integration of advanced catalytic methods has not only streamlined the production process but also enhanced the yield and purity of the final product. These synthetic advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

One of the most compelling aspects of N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide) is its versatility in drug discovery. Researchers have leveraged its structural features to develop libraries of derivatives with tailored biological activities. This approach aligns with the growing trend toward structure-based drug design, where computational modeling plays a pivotal role in identifying lead compounds.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Preliminary studies have hinted at its efficacy in modulating pathways associated with neurodegenerative disorders. The ability to interact with specific biological targets without eliciting significant off-target effects is a hallmark of well-designed therapeutics. N-(pyridin-3-yl)methyl-2-({3,5,6-trimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide) holds promise as a starting point for developing treatments that could address these challenging conditions.

The chemical biology community continues to be intrigued by the potential of heterocyclic compounds like N-(pyridin-3-yl)methyl - 2 - ({ 3 , 5 , 6 - trimethyl - 4 - oxo - 3 H , 4 H - thieno [ 2 , 3 - d ] pyrimidin - 2 - yl } sulfanyl ) acetamide ). Its unique structural features and demonstrated biological activity make it a cornerstone in the quest for novel therapeutic agents. As research progresses, it is anticipated that this compound will continue to inspire new avenues in drug discovery and development.